(3β)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester
(3β)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
75861-02-8
VCID:
VC0113523
InChI:
InChI=1S/C29H46O4/c1-6-32-27(31)9-7-8-19(2)24-12-13-25-23-11-10-21-18-22(33-20(3)30)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19,22-26H,6-9,11-18H2,1-5H3/t19-,22+,23+,24-,25+,26+,28+,29-/m1/s1
SMILES:
CCOC(=O)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C29H46O4
Molecular Weight:
458.683
(3β)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester
CAS No.: 75861-02-8
Reference Standards
VCID: VC0113523
Molecular Formula: C29H46O4
Molecular Weight: 458.683
CAS No. | 75861-02-8 |
---|---|
Product Name | (3β)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester |
Molecular Formula | C29H46O4 |
Molecular Weight | 458.683 |
IUPAC Name | ethyl (5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanoate |
Standard InChI | InChI=1S/C29H46O4/c1-6-32-27(31)9-7-8-19(2)24-12-13-25-23-11-10-21-18-22(33-20(3)30)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19,22-26H,6-9,11-18H2,1-5H3/t19-,22+,23+,24-,25+,26+,28+,29-/m1/s1 |
Standard InChIKey | SHRCFGCKGRCCEI-HSIBUNQISA-N |
SMILES | CCOC(=O)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
PubChem Compound | 131667750 |
Last Modified | Nov 11 2021 |
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